Cas no 175277-95-9 (1-Ethyl-2-iodo-3-methylbenzene)
175277-95-9 structure
1-Ethyl-2-iodo-3-methylbenzene Properties
Names and Identifiers
-
- 1-Ethyl-2-iodo-3-methylbenzene
- 2-Ethyl-6-methyliodobenzene
- 3-Ethyl-2-iodotoluene
- BUTTPARK 88\11-40
- 2-Ethyl-6-methyliodobenzene,98%
- 1-ethyl-2-iodo-3-methylbenzene
- MFCD00052855
- J-011097
- 175277-95-9
- 2-Ethyl-6-Methyliodobenzene
- AS-61581
- CS-0318417
- EN300-7654406
- Benzene, 1-ethyl-3-methyl-2-iodo
- FT-0607740
- DTXSID80370152
- AKOS015908739
- SCHEMBL1517219
- A881596
- Benzene, 1-ethyl-2-iodo-3-methyl-
- DB-010024
- G82477
- 2-ETHYL-6-METHYLIODOBENZENE
- 1-ETHYL-2-IODO-3-METHYLBENZENE
- +Expand
-
- MFCD00052855
- PCSPENCTMKMGFE-UHFFFAOYSA-N
- InChI=1S/C9H11I/c1-3-8-6-4-5-7(2)9(8)10/h4-6H,3H2,1-2H3
- CCC1=CC=CC(=C1I)C
Computed Properties
- 245.99100
- 0
- 0
- 1
- 245.991
- 10
- 101
- 0
- 0
- 0
- 0
- 0
- 1
- 3.7
- nothing
- 0
- 0A^2
Experimental Properties
- 3.16200
- 0.00000
- 1.59-1.592
- 118-120 °C (15 mmHg)
- 28°C (estimate)
- 118-120°C/15mm
- liquid
- Not determined
- Light Sensitive
- 1.5100 (rough estimate)
1-Ethyl-2-iodo-3-methylbenzene Security Information
1-Ethyl-2-iodo-3-methylbenzene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Ethyl-2-iodo-3-methylbenzene Price
1-Ethyl-2-iodo-3-methylbenzene Related Literature
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1. Contents
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Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
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Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
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5. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding propertiesGopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
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6. Back cover
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Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
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Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
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9. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surfaceSuhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
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10. Back matter
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